Cas no 1661043-58-8 (1,3,2-Dioxaborolane, 2-[3-fluoro-2-(phenylmethoxy)phenyl]-4,4,5,5-tetramethyl-)
1,3,2-Dioxaborolane, 2-[3-fluoro-2-(phenylmethoxy)phenyl]-4,4,5,5-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaborolane, 2-[3-fluoro-2-(phenylmethoxy)phenyl]-4,4,5,5-tetramethyl-
- 2-(2-(Benzyloxy)-3-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
-
- Inchi: 1S/C19H22BFO3/c1-18(2)19(3,4)24-20(23-18)15-11-8-12-16(21)17(15)22-13-14-9-6-5-7-10-14/h5-12H,13H2,1-4H3
- InChI Key: ONTNSZGEZNAWEZ-UHFFFAOYSA-N
- SMILES: O1C(C)(C)C(C)(C)OB1C1=CC=CC(F)=C1OCC1=CC=CC=C1
1,3,2-Dioxaborolane, 2-[3-fluoro-2-(phenylmethoxy)phenyl]-4,4,5,5-tetramethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01S1Q8-1g |
1,3,2-Dioxaborolane, 2-[3-fluoro-2-(phenylmethoxy)phenyl]-4,4,5,5-tetramethyl- |
1661043-58-8 | 95% | 1g |
$800.00 | 2025-02-12 | |
| Aaron | AR01S1Q8-250mg |
1,3,2-Dioxaborolane, 2-[3-fluoro-2-(phenylmethoxy)phenyl]-4,4,5,5-tetramethyl- |
1661043-58-8 | 95% | 250mg |
$500.00 | 2025-02-12 |
1,3,2-Dioxaborolane, 2-[3-fluoro-2-(phenylmethoxy)phenyl]-4,4,5,5-tetramethyl- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1,3,2-Dioxaborolane, 2-[3-fluoro-2-(phenylmethoxy)phenyl]-4,4,5,5-tetramethyl-
Introduction to 1,3,2-Dioxaborolane, 2-[3-fluoro-2-(phenylmethoxy)phenyl]-4,4,5,5-tetramethyl- (CAS No. 1661043-58-8)
1,3,2-Dioxaborolane, 2-[3-fluoro-2-(phenylmethoxy)phenyl]-4,4,5,5-tetramethyl- (CAS No. 1661043-58-8) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of dioxaborolanes and is characterized by its unique structural features and reactivity. The presence of a boron atom and a fluorinated aromatic ring makes it an attractive candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.
The structure of 1,3,2-Dioxaborolane, 2-[3-fluoro-2-(phenylmethoxy)phenyl]-4,4,5,5-tetramethyl- consists of a dioxaborolane ring with a substituted phenyl group. The phenyl group is further modified with a fluorine atom and a phenylmethoxy group, which imparts specific chemical properties to the molecule. The tetramethyl substitution on the dioxaborolane ring enhances its stability and reactivity under various reaction conditions.
In recent years, the use of boron-containing compounds in medicinal chemistry has been extensively explored due to their unique electronic properties and ability to form stable complexes with various ligands. 1,3,2-Dioxaborolane, 2-[3-fluoro-2-(phenylmethoxy)phenyl]-4,4,5,5-tetramethyl- is no exception. Its boron atom can participate in various chemical reactions, including Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds.
The fluorine atom in the phenyl group plays a crucial role in modulating the electronic properties of the molecule. Fluorination can significantly affect the lipophilicity and metabolic stability of organic compounds, making them more suitable for pharmaceutical applications. For instance, fluorinated compounds often exhibit enhanced bioavailability and reduced toxicity compared to their non-fluorinated counterparts.
The phenylmethoxy group is another key feature of this compound. This substituent can influence the solubility and reactivity of the molecule in different solvents and reaction conditions. In medicinal chemistry, phenylmethoxy groups are often used to improve the pharmacokinetic properties of drug candidates by enhancing their solubility and permeability across biological membranes.
Recent research has highlighted the potential of 1,3,2-Dioxaborolane, 2-[3-fluoro-2-(phenylmethoxy)phenyl]-4,4,5,5-tetramethyl- in various applications. For example, studies have shown that this compound can be used as an intermediate in the synthesis of novel antiviral agents. The unique combination of boron and fluorine atoms provides a platform for designing molecules with improved antiviral activity against a range of viral pathogens.
In addition to its potential in medicinal chemistry, 1,3,2-Dioxaborolane, 2-[3-fluoro-2-(phenylmethoxy)phenyl]-4,4,5,5-tetramethyl- has also been explored for its use in materials science. The stability and reactivity of this compound make it suitable for applications such as polymer synthesis and catalysis. Researchers have reported that dioxaborolanes can serve as efficient catalysts for various organic transformations due to their ability to form stable complexes with transition metals.
The synthesis of 1,3,2-Dioxaborolane, 2-[3-fluoro-2-(phenylmethoxy)phenyl]-4,4,5,5-tetramethyl- typically involves several steps. One common approach is to start with a boronic acid or ester and perform a series of functional group manipulations to introduce the desired substituents. The final step often involves a cyclization reaction to form the dioxaborolane ring. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity.
The characterization of 1,3,2-Dioxaborolane, 2-[3-fluoro-2-(phenylmethoxy)phenyl]-4, 4, 5, 5-tetramethyl- is typically performed using a combination of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These techniques provide detailed information about the molecular structure and purity of the compound.
In conclusion, 1,3,2-Dioxaborolane, 2-[3-fluoro-2-(phenylmethoxy)phenyl]-4, 4, 5, 5-tetramethyl- (CAS No. 1661043-58-8) is a promising compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, 1,3,2-Dioxaborolane, 2-[3-fluoro-2-(phenylmethoxy)phenyl]-4, 4, 5, 5-tetramethyl- is likely to play an increasingly important role in advancing these fields.
1661043-58-8 (1,3,2-Dioxaborolane, 2-[3-fluoro-2-(phenylmethoxy)phenyl]-4,4,5,5-tetramethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)